Cas no 176214-10-1 (2-Methyl-5-(trifluoromethyl)pyrimidine)
176214-10-1 structure
Product Name:2-Methyl-5-(trifluoromethyl)pyrimidine
CAS No:176214-10-1
MF:C6H5F3N2
MW:162.112511396408
CID:112277
PubChem ID:10909872
Update Time:2025-04-18
2-Methyl-5-(trifluoromethyl)pyrimidine Chemical and Physical Properties
Names and Identifiers
-
- 2-Methyl-5-(trifluoromethyl)pyrimidine
- 2-Methyl-5-trifluoromethyl-pyrimidine
- Pyrimidine,2-methyl-5-(trifluoromethyl)-
- 2-methyl-5-trifluoromethylpyrimidine
- AG-E-26602
- CTK4D6112
- KB-231607
- SureCN8894256
- SCHEMBL8894256
- DTXSID10447982
- CCZUZCTXCDEUNY-UHFFFAOYSA-N
- 176214-10-1
-
- MDL: MFCD11848042
- Inchi: 1S/C6H5F3N2/c1-4-10-2-5(3-11-4)6(7,8)9/h2-3H,1H3
- InChI Key: CCZUZCTXCDEUNY-UHFFFAOYSA-N
- SMILES: FC(C1=CN=C(C)N=C1)(F)F
Computed Properties
- Exact Mass: 162.04055
- Monoisotopic Mass: 162.04048265g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 126
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 25.8Ų
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.5
Experimental Properties
- PSA: 25.78
2-Methyl-5-(trifluoromethyl)pyrimidine Related Literature
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
176214-10-1 (2-Methyl-5-(trifluoromethyl)pyrimidine) Related Products
- 116470-67-8(2-(Trifluoromethyl)pyrimidine)
- 306960-77-0(2-(Trifluoromethyl)pyrimidine-5-carboxylic acid)
- 3796-23-4(3-(Trifluoromethyl)pyridine)
- 5053-43-0(2-Methylpyrimidine)
- 90905-33-2(2-Methylpyrimidine-5-carbaldehyde)
- 136547-16-5(4-(Trifluoromethyl)pyrimidine)
- 33468-67-6(2-Methyl-4-(trifluoromethyl)-1H-imidazole)
- 2036-41-1(5-Methylpyrimidine)
- 2239-83-0((2-Methylpyrimidin-5-yl)methanol)
- 73418-87-8(2-(Trifluoromethyl)pyrimidin-5-amine)
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